2-(4-fluorophenyl)-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]acetamide
• InChI: InChI=1S/C20H25FN4O3S/c21-18-7-5-17(6-8-18)16-20(26)23-10-3-15-29(27,28)25-13-11-24(12-14-25)19-4-1-2-9-22-19/h1-2,4-9H,3,10-16H2,(H,23,26)
• InChI Key: DPTZXPLWMVNBJK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)CCCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H25FN4O3S
• Molecular Weight: 420.5 g/mol
• CAS No.: 1021258-99-0

Description

2-(4-fluorophenyl)-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide is a useful research compound. Its molecular formula is C20H25FN4O3S and its molecular weight is 420.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Role in Phosphoinositide 3-Kinase (PI3K) and Mammalian Target of Rapamycin (mTOR) Inhibition

One of the significant areas of application for this compound is in the development of inhibitors for PI3Kα and mTOR. The structure-activity relationships of similar compounds have been investigated to improve metabolic stability and efficacy in inhibiting PI3Kα and mTOR, which are vital targets in cancer therapy. These studies have led to the discovery of compounds with similar in vitro potency and in vivo efficacy, highlighting the potential of such molecules in cancer treatment (Stec et al., 2011).

2. Antimicrobial Activity

Compounds structurally related to 2-(4-fluorophenyl)-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide have been synthesized and evaluated for their antibacterial and antifungal activities. These studies provide valuable insights into the potential of such compounds in addressing microbial resistance, offering new avenues for the development of antimicrobial agents (Patel & Agravat, 2007).

3. Anticancer Activity

The synthesis and biological evaluation of similar compounds have revealed potential anticancer activities. For example, novel fluoro-substituted compounds have shown significant anti-lung cancer activity, underscoring the importance of such molecules in the development of new anticancer drugs (Hammam et al., 2005).

4. Neuroprotective and Antiepileptic Properties

Research into new amides derived from related structures has indicated their anticonvulsant activity in various animal models of epilepsy. These findings suggest the therapeutic potential of such compounds in treating neurological disorders, including epilepsy (Obniska et al., 2015).